Cas no 2227917-58-8 (methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2227917-58-8
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 6149904
• PubChem ID: 165652434
• Update Time: 2025-05-20

methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate
• 2227917-58-8
• EN300-1995099

• Inchi： 1S/C10H10ClFO3/c1-15-10(14)5-9(13)7-4-6(12)2-3-8(7)11/h2-4,9,13H,5H2,1H3/t9-/m0/s1
• InChI Key： NGSGIRWNJGFZBE-VIFPVBQESA-N
• SMILES： ClC1C=CC(=CC=1[C@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate

Comprehensive Analysis of Methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227917-58-8)

The compound methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227917-58-8) is a chiral ester derivative with significant potential in pharmaceutical and fine chemical applications. Its unique structural features, including the fluorophenyl and hydroxypropanoate moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing chiral drugs and asymmetric synthesis methodologies.

One of the most searched questions in the field of organic chemistry is: "What are the applications of chiral esters in drug development?" This compound addresses this query directly, as its (3S)-configuration and functional groups enable precise stereochemical control in medicinal chemistry. Recent trends in green chemistry and sustainable synthesis have also highlighted the importance of such intermediates, as they often reduce waste and improve reaction efficiency compared to traditional racemic mixtures.

The 2-chloro-5-fluorophenyl group in this molecule is particularly noteworthy, as fluorinated aromatic compounds are a hot topic in modern drug design. Fluorination is known to enhance metabolic stability, membrane permeability, and binding affinity—key factors driving the popularity of fluorinated pharmaceuticals. A frequently searched term like "advantages of fluorine in drug molecules" aligns perfectly with the discussion of this compound's structural advantages.

From a synthetic perspective, the hydroxypropanoate ester functionality offers versatile reactivity. Chemists often search for "ester protection strategies in multi-step synthesis", and this compound serves as an excellent example of how such groups can be manipulated in complex molecular architectures. The methyl ester also provides a balance between stability and reactivity, making it suitable for various catalytic transformations.

Analytical characterization of methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate typically involves advanced techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry—all frequently searched terms by quality control professionals. The compound's purity and stereochemical integrity are crucial for its applications, especially when used as a pharmaceutical intermediate in regulated environments.

In the context of current research trends, this compound aligns with several high-interest areas: fragment-based drug discovery (where small chiral building blocks are essential), biocatalysis (as the hydroxy group may serve as an enzyme recognition site), and continuous flow chemistry (where such intermediates enable streamlined synthesis). These connections to trending topics enhance the compound's relevance in contemporary chemical research.

The safety profile and handling considerations for CAS No. 2227917-58-8 are also common search queries. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. Material Safety Data Sheets (MSDS) provide essential information that professionals frequently search for when evaluating new compounds for their research or production processes.

Looking forward, the demand for specialized chiral intermediates like methyl (3S)-3-(2-chloro-5-fluorophenyl)-3-hydroxypropanoate is expected to grow, particularly in the development of targeted therapies and personalized medicine. Its structural features position it well for applications in kinase inhibitors, GPCR modulators, and other drug classes that dominate current pharmaceutical pipelines—topics that generate substantial interest in both academic and industrial chemistry circles.